Cas no 7142-85-0 (2-butyl-1,3,3a,4,7,7a-hexahydroisoindole;hydrochloride)

• Product name: 2-butyl-1,3,3a,4,7,7a-hexahydroisoindole;hydrochloride
• CAS No: 7142-85-0
• MF: C₁₂H₂₁N
• MW: 179.30184
• CID: 1750142
• PubChem ID: 54605211

2-butyl-1,3,3a,4,7,7a-hexahydroisoindole;hydrochloride Chemical and Physical Properties

Names and Identifiers

• NSC51817
• NSC-51817
• 2-butyl-1,3,3a,4,7,7a-hexahydroisoindole,hydrochloride
• 2-butyl-1,3,3a,4,7,7a-hexahydroisoindole
• hydrochloride
• DTXSID50713976
• 7142-85-0
• 2-Butyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole--hydrogen chloride (1/1)
• 2-butyl-1,3,3a,4,7,7a-hexahydroisoindole;hydrochloride

• Inchi： InChI=1S/C12H21N.ClH/c1-2-3-8-13-9-11-6-4-5-7-12(11)10-13;/h4-5,11-12H,2-3,6-10H2,1H3;1H
• InChI Key： GXTOBVHSZOLESN-UHFFFAOYSA-N
• SMILES： CCCCN1CC2CC=CCC2C1.Cl

Computed Properties

• Exact Mass: 179.16753
• Monoisotopic Mass: 215.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• Density: 0.916
• Boiling Point: 240.6°C at 760 mmHg
• Flash Point: 90.7°C
• Refractive Index: 1.491
• PSA: 3.24
• LogP: 3.42440